Cas no 861892-40-2 ((4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol)

• Product Name: (4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol
• CAS No: 861892-40-2
• MF: C₁₀H₁₆O
• MW: 152.233443260193
• MDL: MFCD06797700
• CID: 721204
• PubChem ID: 11528376
• Update Time: 2025-04-19

(4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• (4R)-1-Methyl-4-(prop-1-en-2-yl)cyclohex-2-enol
• (4R)-1-METHYL-4-(1-METHYLETHENYL)-2-CYCLOHEXEN-1-OL
• (4R)-1-Methyl-4-isopropenylcyclohex-2-en-1-ol
• 2-Cyclohexen-1-ol,1-methyl-4-(1-methylethenyl)-, (4R)-
• (4R)-1-methyl-4-(prop-1-en-2-yl)cyclohex-2-en-1-ol
• 861892-40-2
• (4R)-1-Methyl-4-isopropenylcyclohex-2-ene-1-ol
• A936275
• DTXSID00468060
• SCHEMBL3289263
• MKPMHJQMNACGDI-RGURZIINSA-N
• (4R)-1-methyl-4-prop-1-en-2-ylcyclohex-2-en-1-ol
• AKOS006285021
• (4R)-1-methyl-4-(1-methylvinyl)-cyclohex-2-ene-1-ol
• DB-353465

• MDL： MFCD06797700
• Inchi： 1S/C10H16O/c1-8(2)9-4-6-10(3,11)7-5-9/h4,6,9,11H,1,5,7H2,2-3H3/t9-,10?/m0/s1
• InChI Key： MKPMHJQMNACGDI-RGURZIINSA-N
• SMILES： OC1(C)C=C[C@H](C(=C)C)CC1

Computed Properties

• Exact Mass: 152.120115130g/mol
• Monoisotopic Mass: 152.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Boiling Point: 216.9±40.0℃ at 760 mmHg
• PSA: 20.23000
• LogP: 2.27970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids